Cas no 80616-55-3 (N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide)

• Product Name: N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide
• CAS No: 80616-55-3
• MF: C₄H₇N₅O
• MW: 141.131279230118
• MDL: MFCD01230436
• CID: 1070194
• PubChem ID: 4008423
• Update Time: 2025-10-29

N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide
• MFCD01230436
• 3-amino-5-acetamido-1,2,4-triazole
• LS-02019
• N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide, AldrichCPR
• N-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)ACETAMIDE 95%
• CS-0277434
• n-(5-Imino-2,5-dihydro-1h-1,2,4-triazol-3-yl)acetamide
• AKOS004912738
• N-(5-Amino-1H-[1,2,4]triazol-3-yl)-acetamide
• DTXSID70398507
• Oprea1_728064
• EN300-82352
• 80616-55-3
• 3-acetamido-5-amino-1,2,4-triazole
• BB 0237713
• STK500261
• N-(5-amino-2H-1,2,4-triazol-3-yl)acetamide
• N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide(SALTDATA: FREE)
• ALBB-005406

• MDL： MFCD01230436
• Inchi： 1S/C4H7N5O/c1-2(10)6-4-7-3(5)8-9-4/h1H3,(H4,5,6,7,8,9,10)
• InChI Key： AVOUZJMBBMFBNB-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=NNC(N)=N1

Computed Properties

• Exact Mass: 141.06505986g/mol
• Monoisotopic Mass: 141.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide

N-(5-Amino-1H-1,2,4-Triazol-3-Yl)Acetamide: A Comprehensive Overview

N-(5-Amino-1H-1,2,4-triazol-3-yl)acetamide, also known by its CAS number 80616-55-3, is a chemical compound with significant applications in various fields. This compound is a derivative of acetamide and contains a triazole ring with an amino group. The structure of this compound is characterized by the presence of a triazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The amino group attached to the triazole ring adds to the compound's reactivity and functional versatility.

The synthesis of N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide involves several steps, including the formation of the triazole ring and subsequent acetylation. The triazole ring can be synthesized through various methods, such as the cyclocondensation of 1,2-diaminoethylene with carbon dioxide or other suitable carbonyl compounds. Once the triazole ring is formed, the amino group can be introduced via nucleophilic substitution or other appropriate reactions. The final acetylation step involves reacting the amino group with an acetylating agent to form the acetamide derivative.

One of the key applications of N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide is in the field of pharmaceuticals. The compound has been studied for its potential as an intermediate in drug synthesis. Its unique structure allows for further functionalization, making it a valuable building block in medicinal chemistry. Recent research has focused on its role in inhibiting certain enzymes and its potential as an anti-inflammatory or antiviral agent.

In addition to pharmaceutical applications, N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide has also found use in agrochemicals. The compound exhibits activity against various plant pathogens and has been explored as a potential fungicide or insecticide. Its ability to interact with biological systems makes it a promising candidate for developing new agricultural chemicals that are both effective and environmentally friendly.

Recent studies have also highlighted the potential of N-(5-amino-1H-1,2,4-triazol-3-yl)acetamide in materials science. The compound's ability to form coordination complexes has led to its investigation as a ligand in metalloorganic frameworks (MOFs) and other advanced materials. These materials have applications in gas storage, catalysis, and sensing technologies.

The safety and toxicity profile of N-(5-amino-1H-1,2,4-triazol-3-Yl)Acetamide have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects are still under investigation. Proper handling and storage procedures are recommended to ensure workplace safety.

In conclusion, N-(5-amino-1H-Hexahydroimidazo[4',5']pyridin[2]thieno[3',4']imidazolium chloride), CAS No: 80616 55 3 (UNII:V98970709), is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an important intermediate in drug discovery and agrochemical development. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.